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Introduction: Lithium-9 (⁹Li) is a short-lived, radioactive isotope of lithium with a half-life of

approximately 178.3 milliseconds.[1][2] Comprising three protons and six neutrons, this exotic

nuclide is not naturally occurring and can only be produced artificially for research purposes.[1]

Its study provides crucial insights into nuclear structure, particularly for neutron-rich nuclei, and

tests the limits of nuclear models. The analysis of ⁹Li is performed in specialized nuclear

physics facilities using advanced spectroscopic techniques. These notes provide an overview

of the primary methods employed for the analysis of ⁹Li.

Application Note 1: High-Resolution Laser
Spectroscopy for Nuclear Structure Determination
1. Principle and Applications

High-resolution laser spectroscopy is a powerful, model-independent method for determining

the fundamental properties of atomic nuclei.[3][4] By probing the hyperfine structure of atomic

transitions, this technique allows for the precise measurement of nuclear properties such as
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nuclear spin, magnetic dipole and electric quadrupole moments, and the differential charge

radius.[4][5] For ⁹Li, these measurements provide critical data for understanding the distribution

of protons and neutrons within the nucleus.[4] The technique relies on the interaction between

the electromagnetic fields of the atom's electrons and the nucleus, which causes minute shifts

and splittings in atomic energy levels.[3]

2. Experimental Protocol: Collinear Laser Spectroscopy

This protocol outlines a generalized procedure for collinear laser spectroscopy of ⁹Li.

Production of ⁹Li: A beam of ⁹Li is typically produced at an isotope separator on-line (ISOL)

facility. This can be achieved through nuclear reactions, such as the t(⁷Li, ⁹Li)p reaction,

where a tritium target is bombarded with a ⁷Li beam.[6]

Ion Beam Formation and Neutralization: The produced ⁹Li isotopes are ionized, accelerated

to a specific kinetic energy (e.g., 30-60 keV), and mass-separated to create a pure ion beam.

This beam is then often neutralized by passing it through a charge-exchange cell containing

an alkali-metal vapor (e.g., sodium). This process yields a fast-moving beam of neutral ⁹Li

atoms.

Laser Interaction: The neutralized ⁹Li atomic beam is merged to be collinear with a laser

beam from a tunable dye or solid-state laser. The laser frequency is scanned across an

atomic transition (e.g., the 2s → 3s transition).[4] The collinear arrangement significantly

reduces Doppler broadening, enabling high-resolution measurements.[3]

Fluorescence Detection: As the laser frequency is tuned into resonance with an atomic

transition, the ⁹Li atoms are excited. The subsequent de-excitation results in the emission of

fluorescence photons. These photons are collected by a sensitive light detection system,

such as photomultiplier tubes, positioned perpendicular to the beam path.[3]

Data Acquisition and Analysis: The fluorescence intensity is recorded as a function of the

laser frequency. The resulting spectrum shows a series of peaks corresponding to the

hyperfine transitions. By analyzing the frequencies and splittings of these peaks, the

hyperfine structure constants, isotope shift, and consequently, the nuclear moments and

charge radius can be determined.[4]

3. Data Presentation: Nuclear Properties of ⁹Li
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The following table summarizes key quantitative data for ⁹Li obtained through spectroscopic

methods.

Property Value Technique

Half-life (T₁/₂) 178.3 (4) ms Decay Spectroscopy

Spin & Parity (I^π) 3/2⁻ Laser Spectroscopy

Magnetic Dipole Moment (μ) +3.43666 (6) μN
β-Nuclear Magnetic

Resonance

Electric Quadrupole Moment

(Q)
-30.4 (2) mb

β-Nuclear Magnetic

Resonance

RMS Charge Radius (R_ch) 2.245 (46) fm Laser Spectroscopy

Table 1: Nuclear properties of ⁹Li. Data sourced from various spectroscopic experiments.[1]

4. Visualization: Experimental Workflow
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Caption: Workflow for collinear laser spectroscopy of ⁹Li.
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Application Note 2: Beta-Decay Spectroscopy for
Decay Scheme Analysis
1. Principle and Applications

Decay spectroscopy is used to study the radioactive decay of unstable nuclei. For ⁹Li, this

primarily involves the study of its beta decay to excited states of Beryllium-9 (⁹Be), which are

often unbound and subsequently decay by emitting particles.[6] By detecting the beta particles

and the emitted neutrons or alpha particles in coincidence, one can reconstruct the decay

scheme, determine branching ratios, and calculate log ft values, which provide information on

the nuclear structure of both the parent (⁹Li) and daughter (⁹Be) nuclei.[6][7]

2. Experimental Protocol: Beta-Neutron Coincidence Spectroscopy

⁹Li Source Production: A source of ⁹Li is produced and implanted into a thin foil or catcher at

the center of the detector setup.

Beta Particle Detection: The beta particles emitted during the decay of ⁹Li are detected by

plastic scintillator detectors or silicon detectors surrounding the source. These detectors

measure the energy of the beta particles.

Neutron Detection: A large array of neutron detectors (e.g., time-of-flight scintillators) is

placed around the beta detectors. These measure the arrival time and energy of the

neutrons emitted from the excited ⁹Be states.[6]

Alpha Particle Detection (Optional): In cases where alpha decay channels are open, silicon

strip detectors can be used to measure the energy and trajectory of emitted alpha particles.

[6]

Coincidence Measurement: The detection electronics are configured to record events where

a beta particle is detected in coincidence with a neutron (or alpha particle). This time-

correlation is crucial for distinguishing decay events from background radiation.

Data Analysis: The time-of-flight of the neutrons is used to calculate their kinetic energy. By

combining the beta energy, neutron energy, and the known masses, the energy levels in the
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⁹Be daughter nucleus can be reconstructed. The intensities of the different decay paths are

used to determine the branching ratios.[6]

3. Data Presentation: ⁹Li Beta-Decay Properties

Decay Branch (⁹Li → ⁹Be*) Branching Ratio (%) log ft

→ ⁹Be (ground state) 65.0 5.12

→ ⁹Be (2.43 MeV state) 32.0 5.00

→ ⁹Be (2.78 MeV state) 3.0 5.97

Table 2: Beta-decay branching ratios and log ft values for ⁹Li.[6]

4. Visualization: ⁹Li Decay Scheme
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Caption: Simplified beta-decay scheme of Lithium-9.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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